(+)-Epinephrine (-)-Bitartrate
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Description
(+)-Epinephrine (-)-Bitartrate, also known as this compound, is a useful research compound. Its molecular formula is C13H19NO9 and its molecular weight is 333.293. The purity is usually 95%.
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Scientific Research Applications
Spectrophotometric Analysis : A spectrophotometric method for determining epinephrine and norepinephrine, including their bitartrate salts, was developed. This method is suitable for routine analysis of epinephrine and norepinephrine injections (El-Kommos, Mohamed, & Khedr, 1990).
Pharmaceutical Validation : An HPLC assay method using amperometric detection was developed for epinephrine in bupivacaine and epinephrine injections, improving upon previous methods (Wilson, 1990).
Metabolic Research : Research on the metabolism of labeled epinephrine in chickens indicates involvement of monoamine oxidase in the inactivation of epinephrine in these animals (Scott, 1962).
Vascular Studies : Epinephrine bitartrate significantly enhanced tension development in dog mesenteric arteries, suggesting prejunctional facilitatory beta 2-adrenoreceptors modulate neurotransmitter release (Borkowski, Kwan, & Daniel, 1989).
Ophthalmological Research : Topical epinephrine bitartrate treatment altered the β-adrenergic receptor-adenylate cyclase enzyme complex in rabbit iris-ciliary bodies, potentially relevant for glaucoma therapy (Mittag & Tormay, 1981).
Aqueous Humor Dynamics : A study on vervet monkeys showed that topical l-epinephrine bitartrate affects aqueous humor dynamics, with implications for glaucoma treatment (Bill, 1969).
Corneal Endothelium Research : Intracameral epinephrine was studied for its effects on corneal endothelium during intraocular surgery (Hull et al., 1975).
Glaucoma Management : Prolonged local treatment with epinephrine bitartrate improved outflow coefficient in glaucomatous eyes (Ballintine & Garner, 1961).
Hyperglycemic Effect Study : The in vivo hyperglycemic effects of different stereoisomers of epinephrine were compared in dogs, revealing significant differences in activity (Kowarski, Liaou, & Kowarski, 1986).
Blood Flow Research : The impact of epinephrine and timolol on ocular and optic nerve blood flow in rabbits was investigated, with varying results depending on the condition of the eye (Jay, Aziz, & Green, 1984).
Properties
IUPAC Name |
(2S,3S)-2,3-dihydroxybutanedioic acid;4-[(1S)-1-hydroxy-2-(methylamino)ethyl]benzene-1,2-diol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO3.C4H6O6/c1-10-5-9(13)6-2-3-7(11)8(12)4-6;5-1(3(7)8)2(6)4(9)10/h2-4,9-13H,5H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/t9-;1-,2-/m10/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLXIPWWIOISBDD-VXLLBCKSSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC(C1=CC(=C(C=C1)O)O)O.C(C(C(=O)O)O)(C(=O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CNC[C@H](C1=CC(=C(C=C1)O)O)O.[C@H]([C@@H](C(=O)O)O)(C(=O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO9 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.